Cas no 77888-14-3 (2-Azido-6-chloropyrazine)

2-Azido-6-chloropyrazine is a heterocyclic compound featuring both azido and chloro functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. The azido group offers reactivity for click chemistry applications, enabling efficient conjugation with alkynes via Cu(I)-catalyzed cycloaddition. The chloro substituent provides a handle for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. This compound is particularly useful in the development of pyrazine-based scaffolds, which are prevalent in medicinal chemistry due to their bioactivity. Its stability under standard storage conditions and well-defined reactivity profile make it a reliable building block for constructing complex molecular architectures.

2-Azido-6-chloropyrazine structure

Product Name:2-Azido-6-chloropyrazine

CAS No:77888-14-3

MF:C₄H₂ClN₅

MW:155.545177936554

CID:6076014

PubChem ID:12693186

Update Time:2025-07-23

2-Azido-6-chloropyrazine Chemical and Physical Properties

Names and Identifiers

- 2-azido-6-chloropyrazine
- EN300-734319
- 77888-14-3
- 2-Azido-6-chloropyrazine
- Inchi： 1S/C4H2ClN5/c5-3-1-7-2-4(8-3)9-10-6/h1-2H
- InChI Key： UUIDHXGCIHXBEV-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(N=[N+]=[N-])=N1

Computed Properties

Exact Mass: 154.9998728g/mol
Monoisotopic Mass: 154.9998728g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 2
Topological Polar Surface Area: 40.1Å²

2-Azido-6-chloropyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-734319-1.0g	2-azido-6-chloropyrazine	77888-14-3		1g	$0.0	2023-06-07

2-Azido-6-chloropyrazine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 2-Azido-6-chloropyrazine

Comprehensive Overview of 2-Azido-6-chloropyrazine (CAS No. 77888-14-3): Properties, Applications, and Innovations

2-Azido-6-chloropyrazine (CAS No. 77888-14-3) is a heterocyclic organic compound featuring a pyrazine core substituted with an azido group at the 2-position and a chloro group at the 6-position. This unique structure endows it with versatile reactivity, making it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The compound's azido functionality is particularly noteworthy, as it enables click chemistry applications, a rapidly growing field in drug discovery and bioconjugation.

In recent years, the demand for functionalized pyrazine derivatives like 2-Azido-6-chloropyrazine has surged due to their role in synthesizing biologically active molecules. Researchers are increasingly exploring its potential in small-molecule drug development, especially for targeting kinase inhibitors and antiviral agents. The compound's chloro substituent further enhances its utility as a precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

From an industrial perspective, 2-Azido-6-chloropyrazine aligns with the growing emphasis on sustainable chemistry. Its efficient synthesis routes, often involving catalytic azidation, minimize waste and reduce reliance on hazardous reagents—a key consideration for green chemistry initiatives. Additionally, its stability under ambient conditions makes it a practical choice for high-throughput screening and combinatorial chemistry workflows.

The compound's relevance extends to material science, where its azido group facilitates polymer modification and the creation of functional nanomaterials. For instance, it has been employed in designing photoactive coatings and conductive polymers, addressing the demand for advanced materials in electronics and energy storage. This interdisciplinary appeal positions 2-Azido-6-chloropyrazine as a critical building block in both academic and industrial settings.

Safety and handling of 2-Azido-6-chloropyrazine require adherence to standard laboratory protocols, given its reactive functional groups. While not classified as highly hazardous, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Its compatibility with common organic solvents, such as DMF and THF, further simplifies its integration into synthetic workflows.

Looking ahead, the compound's potential in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs) is an active area of investigation. As the pharmaceutical industry shifts toward targeted protein degradation, 2-Azido-6-chloropyrazine may play a pivotal role in developing next-generation therapeutics. Its adaptability to high-efficiency transformations ensures its continued relevance in cutting-edge research.

In summary, 2-Azido-6-chloropyrazine (CAS No. 77888-14-3) exemplifies the intersection of synthetic utility and innovation. Its dual functionality, combined with broad applicability across drug discovery, materials engineering, and catalysis, underscores its importance in contemporary chemistry. As scientific inquiries evolve, this compound is poised to remain a cornerstone of molecular design and functionalization strategies.